Cas no 852138-72-8 ((2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbut-2-enamide)

• Product Name: (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbut-2-enamide
• CAS No: 852138-72-8
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 6251056
• PubChem ID: 16806498
• Update Time: 2025-05-21

(2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbut-2-enamide
• (2Z)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]but-2-enamide
• SR-01000105744-1
• AKOS024592081
• IDI1_009346
• F0651-0368
• 852138-72-8
• (Z)-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)but-2-enamide
• HMS1420D05
• N-((2,3,4,9-Tetrahydro-1H-carbazol-6-yl)methyl)but-2-enamide
• (Z)-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)but-2-enamide
• SR-01000105744

• Inchi： 1S/C17H20N2O/c1-2-5-17(20)18-11-12-8-9-16-14(10-12)13-6-3-4-7-15(13)19-16/h2,5,8-10,19H,3-4,6-7,11H2,1H3,(H,18,20)/b5-2-
• InChI Key： VPABFFASZZZRLF-DJWKRKHSSA-N
• SMILES： O=C(/C=C\C)NCC1C=CC2=C(C=1)C1CCCCC=1N2

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.9Ų

Additional information on (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbut-2-enamide

(2Z)-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbut-2-Enamide (CAS No. 852138-72-8)

The compound (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbut-2-enamide (CAS No. 852138-72-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of enamides and features a unique structure that combines a carbazole moiety with a substituted enamine group. The carbazole core is a well-known heterocyclic aromatic system that has been extensively studied for its electronic properties and applications in materials science. The methylbut-2-enamide group adds further functional complexity, making this compound a promising candidate for advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of enamides in organic synthesis due to their ability to participate in various catalytic reactions and their role as intermediates in the synthesis of bioactive compounds. The carbazole moiety in this compound is particularly interesting because it exhibits strong fluorescence properties, which makes it a valuable component in optoelectronic materials such as organic light-emitting diodes (OLEDs) and sensors. The combination of these two functional groups in (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)methylbut-2-enamide creates a versatile platform for exploring new chemical reactions and material designs.

One of the most exciting developments involving this compound is its application in the field of drug discovery. Researchers have demonstrated that the carbazole framework can act as a scaffold for designing bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methylbut-2-enamide group further enhances the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to its biological applications, (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)methylbut-2-enamide has also been explored for its role in polymer chemistry. The compound's ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with improved mechanical and thermal stability. These materials are being considered for use in high-performance composites and advanced coatings.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the preparation of the carbazole derivative and subsequent coupling with the enamide group using catalytic methods such as palladium-catalyzed cross-coupling reactions. Recent advancements in catalytic chemistry have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers are also investigating the biodegradability and ecological impact of (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)methylbut-2-enamide. Understanding its behavior in natural ecosystems is crucial for ensuring sustainable practices in its production and application. Preliminary studies suggest that the compound exhibits moderate biodegradation rates under aerobic conditions, which aligns with current environmental regulations.

In conclusion, (2Z)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)methylbut